Cas no 644964-55-6 (Benzamide, N-(9-anthracenylmethyl)-4-bromo-)

• Product Name: Benzamide, N-(9-anthracenylmethyl)-4-bromo-
• CAS No: 644964-55-6
• MF: C₂₂H₁₆BrNO
• MW: 390.27254486084
• CID: 423763
• PubChem ID: 11269289
• Update Time: 2025-04-19

Benzamide, N-(9-anthracenylmethyl)-4-bromo- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(9-anthracenylmethyl)-4-bromo-
• N-(anthracen-9-ylmethyl)-4-bromobenzamide
• 644964-55-6
• DTXSID60460722

• Inchi： 1S/C22H16BrNO/c23-18-11-9-15(10-12-18)22(25)24-14-21-19-7-3-1-5-16(19)13-17-6-2-4-8-20(17)21/h1-13H,14H2,(H,24,25)
• InChI Key： GKZOGAZKNSUJFG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(NCC1C2C=CC=CC=2C=C2C=CC=CC=12)=O

Computed Properties

• Exact Mass: 389.04158
• Monoisotopic Mass: 389.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1